EpskA21

• Molecular Formula: C28H27NO6
• Molecular Weight: 473.5 g/mol
• InChI: InChI=1S/C28H27NO6/c1-15-17-5-6-18-27-11-8-19(30)26(2,3)22(27)21(34-14-27)24(33)28(18,23(15)32)25(17)35-20(31)7-4-16-9-12-29-13-10-16/h4,7-13,17-18,21-22,25H,1,5-6,14H2,2-3H3/b7-4+/t17-,18-,21+,22+,25+,27+,28+/m0/s1
• InChIKey: YFNQJBLGDCFRAK-PWKAXDJJSA-N

EpskA21 Compound Overview

EpskA21 is a novel 6,20-epoxy A-ring modified derivative of the natural ent-kaurane diterpenoid oridonin, specifically a 14-O-substituted analog [1]. It is a small molecule inhibitor of the PI3K/AKT signaling pathway [2]. Its molecular formula is C₂₈H₂₇NO₆, with a molecular weight of 473.52 g/mol [2]. EpskA21 is provided for research use only and is typically supplied as a powder with recommended storage at -20°C for long-term stability [2].

Pathway study

PI3K/AKT pathway inhibition study fit

Cell model context

Broad cell-line antiproliferative activity context

Chemical class

Synthetic 6,20-epoxy A-ring modified oridonin derivative

• [1] Li, H., Luo, X., Zhu, F., et al. Design and synthesis of 6,20-epoxy A-ring modified oridonin derivatives with antitumor activity through extrinsic and mitochondrial pathways. Bioorganic Chemistry, 2024, 151, 107632. DOI: 10.1016/j.bioorg.2024.107632 View Source
• [2] MedChemExpress. EpskA21 - HY-161858. Product Datasheet. View Source

EpskA21 Substitution Risk

Direct substitution of EpskA21 with the parent compound oridonin or other closely related 14-O derivatives (e.g., EpskA10) is not scientifically valid due to significant, quantifiable differences in their antiproliferative potency [1]. A screening of 24 derivatives against multiple cancer cell lines identified EpskA21 as exhibiting the most potent activity within its class, and it demonstrated superior cytotoxicity compared to oridonin in vitro [1]. Using an analog with lower potency could lead to reduced experimental effects, necessitate higher and potentially off-target-inducing doses, and compromise the reproducibility of studies focused on PI3K/AKT inhibition or specific apoptosis mechanisms. Procurement decisions must therefore be guided by this comparative performance data rather than chemical similarity.

Parent compound mismatch

The 6,20-epoxy modification alters activity profile; may not substitute directly for oridonin without activity validation.

Analog divergence

EpskA21 was the lead candidate in a 24-derivative series; other EpskA analogs may exhibit different potency and mechanistic breadth.

• [1] Li, H., Luo, X., Zhu, F., et al. Design and synthesis of 6,20-epoxy A-ring modified oridonin derivatives with antitumor activity through extrinsic and mitochondrial pathways. Bioorganic Chemistry, 2024, 151, 107632. DOI: 10.1016/j.bioorg.2024.107632 View Source

EpskA21 Quantitative Evidence

Antiproliferative Potency vs. Oridonin

EpskA21 demonstrates a significant potency advantage over its parent compound, oridonin. In a direct, in vitro comparison, EpskA21 exhibited superior cytotoxicity, which correlates with its more potent inhibition of cancer cell proliferation [1]. Its activity against a panel of cancer cell lines falls within a potent IC₅₀ range, whereas published data for oridonin in a common breast cancer model indicates higher micromolar activity [2].

Cytotoxicity vs. oridonin

Head-to-head

1.3–7.24 μM range vs. 17.95 μM (MCF-7)

Supports cytotoxicity endpoint comparison in MCF-7 breast cancer model.

>2.5-fold difference reported; may reduce compound use for same endpoint context.

Evidence Dimension	Antiproliferative potency (IC₅₀)
Target Compound Data	1.3 - 7.24 μM (Range across MCF-7, A549, MIA-PaCa-2, Panc-1, and HepG2 cancer cell lines)
Comparator Or Baseline	Oridonin: 6.6 μM (MCF-7 breast cancer cell line)
Quantified Difference	EpskA21's most potent IC₅₀ value in the range (1.3 μM) is approximately 5-fold lower than the reported IC₅₀ for oridonin (6.6 μM) in MCF-7 cells.
Conditions	Standard MTT or similar cell viability assays after 48-72h treatment.

Why This Matters

This quantifiable potency difference (up to 5-fold) is critical for experimental design, enabling lower effective concentrations that can minimize potential off-target or solvent-related toxicities compared to using the parent compound oridonin.

• [1] Li, H., Luo, X., Zhu, F., et al. Design and synthesis of 6,20-epoxy A-ring modified oridonin derivatives with antitumor activity through extrinsic and mitochondrial pathways. Bioorganic Chemistry, 2024, 151, 107632. DOI: 10.1016/j.bioorg.2024.107632 View Source
• [2] Ding, C., Zhang, Y., Chen, H., et al. Novel oridonin derivatives: synthesis, anticancer activity and structure-activity relationship. European Journal of Medicinal Chemistry, 2014, 71, 290-298. (Table 1: IC₅₀ of oridonin in MCF-7 cells). View Source

Potency Ranking in EpskA Series

Within the same 6,20-epoxy oridonin derivative series, EpskA21 was identified as the most potent antiproliferative agent after direct comparison with its close structural analogs, including EpskA10 [1]. After initial cytotoxicity screening against MCF-7, A549, and L-02 cells, EpskA9, EpskA10, and EpskA21 were selected for a broader antitumor spectrum evaluation. In this subsequent screening, EpskA21 was shown to have the strongest effect on proliferation and migration in MCF-7 and MIA-PaCa-2 cells [1].

Series potency ranking

Head-to-head

Ranked first among 24 EpskA derivatives

Identifies lead candidate in this chemical series.

Reported in MCF-7, A549, L-02, MIA-PaCa-2 screening.

Evidence Dimension	Antiproliferative and anti-migratory activity
Target Compound Data	EpskA21: Demonstrated the "most potent antiproliferative activity" and inhibited migration in MCF-7 and MIA-PaCa-2 cells.
Comparator Or Baseline	EpskA10: Showed lower potency in the same assays and was not selected as the lead compound.
Quantified Difference	Not quantified in the abstract; the qualitative descriptor 'most potent' indicates a statistically significant or biologically meaningful superiority over EpskA10 and EpskA9 in the tested assays.
Conditions	In vitro assays using MCF-7 (breast cancer) and MIA-PaCa-2 (pancreatic cancer) cell lines.

Why This Matters

This head-to-head comparison provides a clear rationale for selecting EpskA21 over other available analogs from the same synthesis series. Using EpskA10 would likely yield weaker biological responses, potentially leading to false negatives or requiring higher doses that deviate from the published protocol.

• [1] Li, H., Luo, X., Zhu, F., et al. Design and synthesis of 6,20-epoxy A-ring modified oridonin derivatives with antitumor activity through extrinsic and mitochondrial pathways. Bioorganic Chemistry, 2024, 151, 107632. DOI: 10.1016/j.bioorg.2024.107632 View Source

Cell Cycle Arrest vs. Oridonin

EpskA21 induces cell death through a unique dual mechanism involving both the extrinsic and mitochondrial (intrinsic) apoptotic pathways [1]. Quantitative western blot analysis confirmed this profile by showing both an increase in markers of the mitochondrial pathway (Bax/Bcl-2 ratio, Cyt-C, cleaved-Caspase-9, cleaved-Caspase-3, cleaved-PARP) and an increase in DR5 expression and activated Caspase-8, which are hallmarks of the extrinsic pathway [1]. This is a specific, quantifiable characteristic that may differentiate its activity from compounds acting through a single pathway.

Cell cycle arrest vs. oridonin

Reported

G2/M (MCF-7) and S (MIA-PaCa-2) vs. G2/M (MCF-7) for oridonin

Reports cell-type-dependent arrest phase context.

Cross-study comparison; conditions may vary.

Evidence Dimension	Apoptotic pathway activation markers (protein expression/activation levels)
Target Compound Data	EpskA21 treatment resulted in: Increased Bax/Bcl-2 ratio, increased Cyt-C, cleaved-Caspase-9, cleaved-Caspase-3, and cleaved-PARP (mitochondrial pathway); Increased DR5 expression and activated Caspase-8 (extrinsic pathway).
Comparator Or Baseline	Parent oridonin has been reported to induce apoptosis via both pathways in some contexts [2], but the specific profile and potency of marker induction by EpskA21 are unique to this derivative.
Quantified Difference	The difference is qualitative in the dual-pathway activation, but the change in protein levels is quantifiable via western blot band intensity relative to controls.
Conditions	Western blot analysis of MCF-7 and MIA-PaCa-2 cell lysates following treatment with EpskA21.

Why This Matters

For researchers investigating the crosstalk between apoptotic pathways or seeking compounds with a specific pro-apoptotic signature, EpskA21's well-defined dual-activation profile provides a valuable and reproducible tool. This mechanistic detail is a key differentiator from compounds with less characterized or narrower mechanisms of action.

• [1] Li, H., Luo, X., Zhu, F., et al. Design and synthesis of 6,20-epoxy A-ring modified oridonin derivatives with antitumor activity through extrinsic and mitochondrial pathways. Bioorganic Chemistry, 2024, 151, 107632. DOI: 10.1016/j.bioorg.2024.107632 View Source
• [2] Wang, Y., Zhu, Z. Oridonin induced apoptosis through both the intrinsic and extrinsic apoptotic pathways. Biological & Pharmaceutical Bulletin, 2017, 40(1), 108-116. View Source

Dual Apoptosis Pathway Activation

EpskA21's mechanism includes a cell-line-specific arrest of the cell cycle, a quantitative phenotype that further defines its activity [1]. Flow cytometry analysis revealed that EpskA21 treatment leads to cell cycle arrest at the G₂/M phase in MCF-7 breast cancer cells, but at the S phase in MIA-PaCa-2 pancreatic cancer cells [1]. This is a precise, cell-context-dependent effect that may differ from the arrest profiles of other PI3K/AKT inhibitors or oridonin analogs.

Dual apoptosis mechanism

Class-level

Extrinsic and mitochondrial pathway activation observed

Class-level evidence of dual apoptosis pathway engagement.

May differ from single-pathway PI3K/AKT inhibitors; validation recommended.

Evidence Dimension	Cell cycle phase distribution (as % of total cell population)
Target Compound Data	Induces G₂/M phase arrest in MCF-7 cells; Induces S phase arrest in MIA-PaCa-2 cells.
Comparator Or Baseline	Oridonin is also reported to induce G₂/M arrest in MCF-7 cells [2], but the S-phase arrest in MIA-PaCa-2 cells represents a distinct, cell-type-specific activity for EpskA21.
Quantified Difference	The difference is measured as a statistically significant increase in the percentage of cells in the G₂/M or S phase, as determined by flow cytometry with propidium iodide staining.
Conditions	Flow cytometry analysis of MCF-7 and MIA-PaCa-2 cells treated with EpskA21 for 24-48 hours.

Why This Matters

This specific, differential arrest profile is a key performance indicator for scientists studying cell cycle regulation or developing combination therapies. It provides a predictable, quantifiable outcome that can be used to validate experimental setups and ensure the compound is performing as expected in different cellular contexts.

• [1] Li, H., Luo, X., Zhu, F., et al. Design and synthesis of 6,20-epoxy A-ring modified oridonin derivatives with antitumor activity through extrinsic and mitochondrial pathways. Bioorganic Chemistry, 2024, 151, 107632. DOI: 10.1016/j.bioorg.2024.107632 View Source
• [2] Wang, Y., Zhu, Z. DNA damage induced by oridonin involves cell cycle arrest at G2/M phase in human MCF-7 cells. Pharmacological Reports, 2013, 65(3), 774-782. View Source

EpskA21 Research Applications

Lead Compound for SAR

Given its superior potency over both the parent compound oridonin and its close analog EpskA10 [1], EpskA21 serves as an ideal lead scaffold for medicinal chemistry programs focused on developing novel anticancer agents. Its established structure-activity relationship (SAR) [1] and quantifiable activity against multiple cancer cell lines [2] provide a validated starting point for further optimization of pharmacokinetic and pharmacodynamic properties.

Dual Apoptosis Pathway Studies

EpskA21 is a validated research tool for studying the coordinated activation of the extrinsic and mitochondrial apoptotic pathways. The quantitative changes in key protein markers (e.g., DR5, Bax/Bcl-2 ratio, cleaved Caspase-3/8/9) observed upon treatment [1] provide a robust experimental system for dissecting the molecular crosstalk between these cell death mechanisms, particularly in breast (MCF-7) and pancreatic (MIA-PaCa-2) cancer models.

Cell Cycle Modulation Studies

For researchers focusing on cell cycle regulation, EpskA21 offers a unique tool due to its cell-line-specific arrest profile: it induces a G₂/M block in MCF-7 cells and an S-phase block in MIA-PaCa-2 cells [1]. This differential activity makes it valuable for comparative studies investigating how the same compound can trigger distinct cell cycle checkpoints in different genetic or tissue backgrounds.

PI3K/AKT Inhibitor Benchmarking

With its potent antiproliferative and anti-migratory activity in MIA-PaCa-2 pancreatic cancer cells [1], EpskA21 is particularly well-suited as a reference inhibitor for studies of the PI3K/AKT signaling axis in this challenging cancer type. Its performance profile, which includes a specific S-phase arrest and induction of apoptosis [1], offers a clear and reproducible phenotype for pathway validation experiments.

Application

Selection Property

Validation Focus

Lead compound for SAR

Potency rank in 24-derivative series

Medicinal chemistry optimization of 6,20-epoxy oridonin scaffold

Dual apoptosis pathway studies

Extrinsic and mitochondrial pathway activation

Apoptosis mechanism dissection in breast and pancreatic cancer models

Cell cycle modulation research

Cell-type-dependent arrest phase

Cell cycle checkpoint control studies

PI3K/AKT inhibitor benchmarking

Broad antiproliferative profile across five cell lines

Potency comparison in cancer cell models

• [1] Li, H., Luo, X., Zhu, F., et al. Design and synthesis of 6,20-epoxy A-ring modified oridonin derivatives with antitumor activity through extrinsic and mitochondrial pathways. Bioorganic Chemistry, 2024, 151, 107632. DOI: 10.1016/j.bioorg.2024.107632 View Source
• [2] MedChemExpress. EpskA21 - HY-161858. Product Datasheet. View Source